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Compound of Interest

Compound Name: Diethylcarbamazine Citrate

Cat. No.: B1670529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

Diethylcarbamazine Citrate in a laboratory setting. It includes procedural guidance on

personal protective equipment, operational plans for safe handling, and disposal protocols to

ensure the safety of all personnel.

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of

Diethylcarbamazine Citrate. Occupational exposure limits have not been established by

major regulatory bodies, and this is reflected in the safety data sheets reviewed.[1][2][3][4][5]
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Property Value Source

Molecular Formula C₁₆H₂₉N₃O₈ [1][6]

Molecular Weight 391.42 g/mol [1][6]

Melting Point 140°C [1][7]

Boiling Point 297.4°C at 760 mmHg [1][7]

Solubility

Very soluble in water, soluble

in ethanol (96%), practically

insoluble in acetone.

[1]

Oral LD50 (Rat) 1.38 g/kg [1]

Occupational Exposure Limits No data available [1][2][3][4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Diethylcarbamazine
Citrate to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards.

Protects against dust,

aerosols, and splashes.[7][8]

Hand Protection

Chemical-impermeable gloves

(e.g., Neoprene™) that satisfy

EU Directive 89/686/EEC and

the standard EN 374. Gloves

must be inspected prior to use.

Prevents skin contact.[7][8]

Body Protection

Fire/flame resistant and

impervious clothing. Long-

sleeved lab coat.

Protects skin from

contamination and potential

fire hazards.[7][8]

Respiratory Protection

A full-face respirator or a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or in case of

inadequate ventilation.[2][5][7]

[9]

Prevents inhalation of the fatal-

if-inhaled substance.[10][11]

Operational Plan for Safe Handling
Adherence to the following step-by-step operational plan is critical for the safe handling of

Diethylcarbamazine Citrate.

Preparation and Engineering Controls
Ventilation: Always handle Diethylcarbamazine Citrate in a well-ventilated area.[2][7][10]

The use of a chemical fume hood is strongly recommended to control exposure to dust and

aerosols.[3][10]
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Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible in the immediate work area.[2][10]

Restricted Access: The handling area should be clearly marked, and access should be

restricted to authorized personnel only.

Handling the Chemical
Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[7][8][10]

Prevent Dust Formation: Avoid actions that could generate dust, such as vigorous shaking or

scraping.[7][8][10]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound and before leaving the work area.[1][7][8]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[8]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][7][8]

Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

[2][10]

Security: Store in a locked cabinet or a secure area to prevent unauthorized access.[1][3][8]

Disposal Plan
Proper disposal of Diethylcarbamazine Citrate and associated waste is crucial to prevent

environmental contamination and ensure safety.

Waste Characterization: All waste containing Diethylcarbamazine Citrate should be treated

as hazardous waste.

Containerization: Collect waste in suitable, labeled, and closed containers.[7] Do not mix with

other waste.[9]
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Disposal Route: Dispose of contents and container to an approved waste disposal plant in

accordance with all applicable federal, state, and local environmental regulations.[7][9][10]

Discharge into the environment must be avoided.[7]

Empty Containers: Handle uncleaned empty containers in the same manner as the product

itself.[9]

Experimental Protocols
Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling

Diethylcarbamazine Citrate in a laboratory setting.
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Workflow for Safe Handling of Diethylcarbamazine Citrate

Preparation

Handling

Cleanup & Disposal

Post-Handling

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Verify Emergency Equipment Accessibility

Weigh Compound in Fume Hood

Proceed to Handling

Prepare Solution

Conduct Experiment

Decontaminate Work Surfaces

Experiment Complete

Segregate and Label Hazardous Waste

Dispose of Waste via Approved Channels

Doff PPE Correctly

Cleanup Complete

Wash Hands Thoroughly
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Proposed Mechanism of Action for Diethylcarbamazine Citrate

Host-Mediated Effects

Direct Effects on Parasite

Overall Outcome

Diethylcarbamazine
Citrate (DEC)

Immune System Modulation Altered Arachidonic Acid Metabolism Hyperpolarization of Muscle Cells Disrupted Arachidonic Acid Metabolism

Enhanced Phagocytosis of Microfilariae

Elimination of Microfilariae

Paralysis of Microfilariae Weakened Cell Membranes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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